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Compound of Interest

Compound Name: Dibenzyl sulfone

Cat. No.: B1294934

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibenzyl sulfone, an organosulfur compound, has been a subject of interest in various
chemical syntheses. With a relatively high melting point, it presents potential as a high-
temperature solvent for specific applications. However, its thermal stability is a critical factor
that must be considered. These application notes provide a comprehensive overview of the
physicochemical properties of dibenzyl sulfone, its thermal behavior, and protocols relevant to
its synthesis and evaluation for high-temperature applications. It is crucial to distinguish
dibenzyl sulfone from diphenyl sulfone, a well-established high-temperature solvent, as their
properties and applications differ significantly.

Physicochemical Properties of Dibenzyl Sulfone

A thorough understanding of the physical and chemical properties of dibenzyl sulfone is
essential for its consideration as a high-temperature solvent.
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Property Value Reference
Molecular Formula C14H1402S [1112]
Molecular Weight 246.32 g/mol [1]

White to off-white crystalline
Appearance ] [2]

solid
Melting Point 149-153 °C [2]

. , Approximately 458.6 °C at 760
Boiling Point _ - [2]
mmHg (with decomposition)

Solubility in Water Low [2]

Soluble in hot ethanol,
Solubility in Organic Solvents benzene, and other organic [2]

solvents.

. Decomposes at elevated
Thermal Stability [2]
temperatures.

High-Temperature Applications and Limitations

While dibenzyl sulfone's high melting point suggests its potential use as a solvent for
reactions requiring elevated temperatures, its thermal decomposition is a significant limitation.

Thermal Decomposition

Studies on the pyrolysis of dibenzyl sulfone have shown that it undergoes decomposition at
temperatures around 290 °C and higher. The primary decomposition products are stilbene and
toluene, formed through the homolytic cleavage of the carbon-sulfur bonds. This decomposition
pathway indicates that dibenzyl sulfone is not suitable as a stable, inert solvent for reactions
conducted at or above this temperature range.

The thermal decomposition process can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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